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Compound of Interest

Compound Name: BRD7389

Cat. No.: B1667518

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of chemical compounds is a critical component of laboratory safety and operational
integrity. This guide provides detailed procedures for the disposal of BRD7389, a ribosomal S6
kinase (RSK) inhibitor used in biological research. Adherence to these guidelines is essential
for minimizing environmental impact and ensuring a safe laboratory environment.

Safety and Handling Summary

While BRD7389 is not classified as a hazardous substance or mixture by all suppliers, it is
imperative to handle it with care, employing standard laboratory safety protocols.[1] The
following table summarizes key safety and handling information.
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Parameter Information Source

1-[(2-Phenylethyl)amino]-3H-

Chemical Name naphtho[1,2,3-de]quinoline- [1112]
2,7-dione

CAS Number 376382-11-5 [21[3]141[5]

Molecular Formula C24H18N202 [2][41[5]

Molecular Weight 366.4 g/mol [1][5]

Appearance Lyophilized powder [5]

Personal Protective Equipment  Safety goggles, lab coat,

[1]

(PPE) chemical-resistant gloves

Avoid contact with skin and
) ) eyes. Do not breathe dust.[1]
Handling Precautions ] )
Handle in a well-ventilated

area or chemical fume hood.

Disposal Workflow

The proper disposal route for BRD7389 depends on its form (solid, liquid, or contaminated
material). The following diagram outlines the decision-making process for waste segregation
and disposal.
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Fig 1. Decision tree for BRD7389 waste disposal.

Detailed Disposal Protocols

The following step-by-step protocols provide guidance for the disposal of various forms of
BRD7389 waste. Always consult and adhere to your institution's specific Environmental Health
and Safety (EHS) guidelines.

A. Unused or Expired BRD7389 Powder

Solid chemical waste must be disposed of through your institution's hazardous waste program.

» Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.
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o Containment: Carefully place the original container with the unused or expired powder into a
larger, sealable, and clearly labeled hazardous chemical waste container.

e Labeling: Ensure the waste container is labeled with "Hazardous Waste," the chemical name
("BRD7389"), and any other required information as per your institution's policy.

o Storage: Store the sealed waste container in a designated satellite accumulation area.

e Pickup: Arrange for pickup and disposal by your institution's EHS department.

B. Contaminated Labware

Disposable labware that has come into contact with BRD7389, especially in the context of cell
culture, should be treated as biohazardous chemical waste.

e Segregation: Collect all contaminated solid waste, such as pipette tips, tubes, flasks, and
gloves, in a designated biohazardous waste container lined with an appropriate bag.

e Labeling: The container must be clearly marked with the universal biohazard symbol and
may require additional labeling indicating chemical contamination.

o Storage: Keep the biohazardous waste container sealed when not in use.

» Disposal: Follow your institution's procedures for the disposal of biohazardous waste, which
may involve autoclaving before final disposal by EHS.

C. Liquid Waste Solutions

Aqueous solutions containing BRD7389, such as those from cell culture experiments, require
careful handling and disposal.

o Collection: Collect all liquid waste containing BRD7389 in a dedicated, leak-proof, and
shatter-resistant hazardous waste container.

o Labeling: Clearly label the container with "Hazardous Waste," the contents ("BRD7389
solution" and any other solvents or hazardous materials present, such as DMSO), and the
approximate concentrations.
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o Treatment (if applicable): If the liquid waste also contains biological agents (e.g., cells), it
may need to be chemically decontaminated (e.g., with a 10% bleach solution) before being
collected as hazardous chemical waste. Consult your institution's biosafety manual for
appropriate procedures.

o Storage: Store the sealed liquid waste container in a designated satellite accumulation area,
away from drains and incompatible chemicals.

» Disposal: Arrange for pickup and disposal by your institution's EHS department. Do not pour
liquid waste containing BRD7389 down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1667518?utm_src=pdf-body
https://www.benchchem.com/product/b1667518?utm_src=pdf-custom-synthesis
https://www.stressmarq.com/products/small-molecules/inhibitor/brd-7389-sih-497/
https://www.caymanchem.com/product/20214/brd7389
https://www.merckmillipore.com/INTL/en/product/msds/EMD_BIO-203709
https://www.medkoo.com/products/21715
https://www.cellsignal.com/products/activators-inhibitors/brd-7389/99734
https://www.benchchem.com/product/b1667518#brd7389-proper-disposal-procedures
https://www.benchchem.com/product/b1667518#brd7389-proper-disposal-procedures
https://www.benchchem.com/product/b1667518#brd7389-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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